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Compound of Interest

Compound Name: MDL-800

Cat. No.: B608947 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of MDL-800, a selective

allosteric activator of Sirtuin 6 (SIRT6), in murine research models. The information compiled

herein is intended to guide researchers in designing and executing in vivo studies to explore

the therapeutic potential of MDL-800 across various disease areas.

Introduction
MDL-800 is a potent and selective small-molecule activator of SIRT6, a NAD+-dependent

deacetylase.[1][2] SIRT6 plays a crucial role in a multitude of cellular processes, including DNA

repair, inflammation, metabolism, and aging.[3][4] By allosterically activating SIRT6, MDL-800
enhances its deacetylase activity, leading to the downstream regulation of key signaling

pathways.[1][5] This has positioned MDL-800 as a valuable tool for investigating the

therapeutic potential of SIRT6 activation in preclinical mouse models of diseases such as

cancer, inflammatory conditions, and age-related disorders.[3][6][7]

Mechanism of Action
MDL-800 functions by binding to an allosteric site on the SIRT6 enzyme, which enhances its

catalytic efficiency.[5][6] This activation leads to the deacetylation of both histone and non-

histone protein substrates. Key targets include Histone H3 at lysine 9 (H3K9ac) and lysine 56

(H3K56ac).[5][8] The modulation of these epigenetic marks results in the regulation of gene

expression and the activity of various signaling pathways. Notably, MDL-800 has been shown
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to suppress the NF-κB pathway, thereby reducing inflammation, and to inhibit the MAPK/ERK

pathway, which is implicated in cancer cell proliferation.[8][9]

Signaling Pathways
Below are diagrams illustrating the key signaling pathways modulated by MDL-800.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9068290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921659/
https://www.benchchem.com/product/b608947?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NF-κB Pathway Inhibition

MDL-800 SIRT6
activates

H3K9Ac
deacetylates

NF-κB p65

deacetylates

IκBα

indirectly inhibits
phosphorylation Inflammatory Genes

(TNF-α, IL-6)
activates transcriptioninhibits

p-IκBα

Inflammation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


MAPK/ERK Pathway

MDL-800

SIRT6

activates

EGFR

inhibits

MEK

activates

p-MEK

ERK

activates

p-ERK

Cell Proliferation

 

Start: Cancer Cell Culture

Subcutaneous Implantation
of Cells into Mice

Monitor Tumor Growth

Randomize Mice into
Control and Treatment Groups

Administer Vehicle or MDL-800
(e.g., 80 mg/kg IP, every other day)

Monitor Tumor Volume
and Body Weight

Endpoint: Euthanize Mice
and Excise Tumors

Tumor Weight Measurement
and Tissue Analysis

End: Data Analysis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b608947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b608947?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/mdl-800.html
https://www.caymanchem.com/product/35528/mdl-800
https://pubmed.ncbi.nlm.nih.gov/35528512/
https://pubmed.ncbi.nlm.nih.gov/35528512/
https://pubmed.ncbi.nlm.nih.gov/35528512/
https://pubmed.ncbi.nlm.nih.gov/33089974/
https://pubmed.ncbi.nlm.nih.gov/33089974/
https://www.researchgate.net/figure/Discovery-and-biochemical-characterization-of-MDL-800-and-MDL-801-as-activators-of-SIRT6_fig1_328581805
https://pmc.ncbi.nlm.nih.gov/articles/PMC12059364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12059364/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7431819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7431819/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9068290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9068290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9068290/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921659/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7921659/
https://www.benchchem.com/product/b608947#mdl-800-dosage-for-mouse-studies
https://www.benchchem.com/product/b608947#mdl-800-dosage-for-mouse-studies
https://www.benchchem.com/product/b608947#mdl-800-dosage-for-mouse-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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